Cas no 1804866-50-9 (3-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide)

• Product Name: 3-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide
• CAS No: 1804866-50-9
• MF: C₈H₆Br₂F₃N
• MW: 332.943150997162
• CID: 4982399
• Update Time: 2025-05-23

3-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide

• Inchi： 1S/C8H6Br2F3N/c9-3-4-1-5(8(11,12)13)2-6(14)7(4)10/h1-2H,3,14H2
• InChI Key： NWURFBACLBDCGL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(F)(F)F)=CC=1CBr)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Additional information on 3-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide

3-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide: A Comprehensive Overview

The compound3-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide, identified by the CAS number1804866-50-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science. In this article, we delve into the properties, synthesis, and recent advancements related to this compound.

Structural Insights: The molecular structure of3-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide comprises a benzene ring substituted with three distinct groups: an amino group (-NH₂) at position 3, a bromine atom at position 2, and a trifluoromethyl group (-CF₃) at position 5. Additionally, the benzyl position (position 1) is substituted with a bromide ion (Br⁻), forming the benzyl bromide moiety. This substitution pattern imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions.

Physical Properties: The compound exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. The presence of electron-withdrawing groups like -CF₃ and -Br enhances the molecule's polarity, influencing its solubility and reactivity.

Chemical Reactivity: Due to the electron-withdrawing nature of the substituents, the benzene ring in3-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide is highly activated towards electrophilic substitution reactions. The amino group (-NH₂) acts as a strong activating group, directing incoming electrophiles to positions ortho and para to itself. However, the presence of deactivating groups like -Br and -CF₃ can influence the overall reactivity by withdrawing electron density through resonance and inductive effects.

Synthesis: The synthesis of3-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide typically involves multi-step organic synthesis strategies. One common approach includes the Friedel-Crafts alkylation or acylation followed by nucleophilic substitution reactions. Recent advancements have focused on optimizing reaction conditions to improve yield and purity, leveraging catalytic systems or microwave-assisted synthesis techniques.

Biological Applications: This compound has shown promise in pharmacological studies as a potential lead molecule for drug development. Its structure allows for modulation of biological pathways through interactions with specific receptors or enzymes. For instance, studies have demonstrated its ability to inhibit certain kinase enzymes, making it a candidate for anti-cancer drug development.

Latest Research Developments: Recent research has explored the use ofCAS No 1804866-50-9 in designing advanced materials for energy storage applications. The trifluoromethyl group imparts fluorine-based functionalities, which are valuable in creating high-capacity lithium-ion batteries. Additionally, investigations into its photochemical properties have revealed potential applications in light-emitting diodes (LEDs) due to its ability to emit fluorescence under UV light.

Toxicological Considerations: While exploring its applications, understanding the toxicological profile ofCAS No 1804866-50-9 is crucial. Preliminary studies indicate that it exhibits moderate cytotoxicity in vitro; however, further research is required to assess its long-term effects on human health and environmental safety.

In conclusion,CAS No 1804866-50-9, or3-Amino-2-bromo-5-(trifluoromethyl)benzyl bromide, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers in both academic and industrial settings. As ongoing studies continue to uncover new potentials, this compound is poised to play a significant role in advancing scientific innovation.